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Carnidazole: The Parent Compound

Carnidazole is an antiprotozoal drug used in veterinary medicine, primarily to treat Trichomonas infections

in pigeons and birds of prey [1] [2]. The table below summarizes its core chemical and property data as a

reference point for researchers.

Property Description

IUPAC Name O-Methyl [2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]carbamothioate [1]

Molecular Formula C₈H₁₂N₄O₃S [1]

Molecular Weight 244.27 g·mol⁻¹ [1]

Melting Point 124.4 °C [1]

CAS Registry Number 42116-76-7 [1]

Trade Names Spartrix, Pantrix, Gambamix [1]
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Although a specific method for Carnidazole-d3 is not available, one study details a robust multi-residue LC-

MS/MS method for detecting Carnidazole and other nitroimidazoles in turkey muscle tissue [3]. This

protocol can serve as a starting point for developing an analytical method for the deuterated standard.

Extraction: The method uses a solvent extraction with an alkali salt to isolate the compounds from

the tissue matrix [3].
Clean-up: Solid-phase extraction (SPE) is employed for sample clean-up and concentration [3].

Analysis & Quantification: The final determinative and confirmatory analysis is performed using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method was validated to

achieve a level of quantification (LOQ) at 0.05 ng/g for most analytes [3].

This general workflow for analyzing nitroimidazoles in a complex biological sample can be visualized as

follows:
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Solvent Extraction
(with alkali salt)

Solid-Phase Extraction
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This diagram outlines the general analytical workflow for detecting nitroimidazoles in tissue, which can be

adapted for Carnidazole-d3 [3].
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Synthesis & Characterization of Carnidazole-d3

Since the search results do not contain specific information on Carnidazole-d3, I can outline the general

approach that research scientists would take based on standard practices in deuterated compound preparation.

Synthesis Strategy: The "-d3" notation typically signifies that three hydrogen atoms (H) in the

molecule have been replaced with deuterium atoms (D). The most likely synthesis path would involve
reacting a deuterated analogue of 2-(2-methyl-5-nitroimidazol-1-yl)ethan-1-amine with methyl
chlorodithioformate or a similar agent. A key step would be the use of O-methyl [2-(2-methyl-d3-5-
nitro-1H-imidazol-1-yl)ethyl]carbamothioate to ensure the deuterium labels are on the inert methyl

group for metabolic stability.
Analytical Confirmation: The synthesized Carnidazole-d3 would be characterized using techniques

like Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the site-specific incorporation of
deuterium and assess isotopic purity. Its behavior would be compared against the non-deuterated

Carnidazole standard using the LC-MS/MS methods described previously.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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